Cas no 1780431-89-1 (tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate
• CAS No: 1780431-89-1
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6491783
• PubChem ID: 84702072
• Update Time: 2025-05-21

tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-(1-aminocyclopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-5-4-6-10(15)13(14)7-8-13/h10H,4-9,14H2,1-3H3
• InChI Key： HWGVDNZBGGUGRG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1(N)CC1

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 323.0±35.0 °C(Predicted)
• pka: 7.97±0.20(Predicted)

Additional information on tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate (CAS No. 1780431-89-1)

Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1780431-89-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a tert-butyl group and a 1-aminocyclopropyl substituent, contributes to its unique chemical properties and makes it a subject of considerable interest in medicinal chemistry.

The synthesis and characterization of Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate have been areas of active research due to its potential role as an intermediate in the development of novel drugs. The tert-butyl group, known for its steric hindrance and stability, enhances the metabolic profile of the compound, making it a promising candidate for further exploration in drug design. Meanwhile, the 1-aminocyclopropyl moiety introduces a specific spatial arrangement that can influence binding interactions with biological targets, which is crucial for optimizing pharmacological activity.

In recent years, there has been growing interest in exploring piperidine derivatives for their potential applications in treating various diseases. Studies have demonstrated that piperidine-based compounds can exhibit significant efficacy in modulating neurotransmitter systems, making them valuable candidates for the development of central nervous system (CNS) drugs. The presence of both an amine and a carboxylate group in Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate suggests multiple functionalization possibilities, which could be exploited to develop derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropyl ring, a relatively uncommon structural feature in pharmaceuticals, has been shown to enhance binding affinity and selectivity towards certain biological targets. This structural element is particularly intriguing because it can introduce conformational constraints that may improve drug-like characteristics such as solubility and bioavailability. Furthermore, the tert-butyl group provides a site for further chemical modifications, allowing researchers to fine-tune the properties of the molecule to meet specific therapeutic needs.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which have been instrumental in identifying promising candidates like Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate. These computational methods allow researchers to predict how this compound might interact with various biological targets, providing insights into its potential therapeutic applications. For instance, studies using molecular modeling techniques have suggested that this molecule could interact with enzymes and receptors involved in pain signaling pathways, making it a candidate for developing novel analgesics.

The synthesis of Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves protection-deprotection strategies to prevent unwanted side reactions. Similarly, the incorporation of the 1-aminocyclopropyl moiety necessitates precise control over reaction conditions to avoid degradation or rearrangement products. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently, paving the way for scalable production processes.

In addition to its synthetic challenges, Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate has attracted attention for its potential role in developing treatments for neurological disorders. Piperidine derivatives have been studied extensively for their ability to modulate neurotransmitter levels, which is critical for conditions such as depression, anxiety disorders, and neurodegenerative diseases. The unique structural features of this compound may enable it to interact with specific neurotransmitter receptors or enzymes in ways that conventional drugs cannot.

Preclinical studies have begun to explore the pharmacological profile of Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate using both in vitro and in vivo models. These studies aim to evaluate its efficacy and safety profiles before moving on to human clinical trials. Preliminary results suggest that this compound exhibits promising activity against certain disease models without significant side effects at appropriate dosages. Such findings are encouraging and warrant further investigation into its therapeutic potential.

The future development of Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate will likely involve collaboration between academic researchers and pharmaceutical companies specializing in drug discovery and development. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, it may be possible to rapidly identify new derivatives with improved pharmacological properties. Additionally, advancements in bioprocessing techniques could enhance the scalability of production processes while maintaining high standards of quality control.

In conclusion, Tert-butyl 2-(1-aminocyclopropyl)piperidine-1-carboxylate (CAS No. 1780431-89-1) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and related derivatives, it holds great promise for improving human health through advanced medicinal chemistry approaches.